N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide

• IUPAC Name: N-(4-acetylphenyl)-3-(3-propan-2-yloxybenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C24H28N2O4/c1-16(2)30-22-8-4-6-19(14-22)23(28)20-7-5-13-26(15-20)24(29)25-21-11-9-18(10-12-21)17(3)27/h4,6,8-12,14,16,20H,5,7,13,15H2,1-3H3,(H,25,29)
• InChI Key: UZFLQDHNSKFZTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)C2CCCN(C2)C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol

Description

N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as A-401, and it is a potent and selective inhibitor of the protein phosphatase 2A (PP2A), which plays a critical role in regulating cell growth, differentiation, and survival.

Mechanism of Action

N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide works by inhibiting the activity of PP2A, which is a key regulator of cell growth and survival. By inhibiting PP2A, this compound can induce cell cycle arrest and apoptosis in cancer cells. It can also protect neurons from oxidative stress and prevent the formation of toxic protein aggregates in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide are complex and varied. This compound has been shown to modulate several signaling pathways that are involved in cell growth, differentiation, and survival. It can also affect the expression of several genes that are involved in these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide is its potency and selectivity as a PP2A inhibitor. This makes it a valuable tool for studying the role of PP2A in various biological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide. One area of interest is the development of more potent and selective PP2A inhibitors based on the structure of this compound. Another area of interest is the exploration of the neuroprotective effects of this compound in animal models of neurodegenerative disease. Finally, there is potential for the use of this compound as a therapeutic agent in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide involves a multi-step process that includes the reaction of 4-acetylphenyl isocyanate with 3-isopropoxybenzoyl chloride to form an intermediate product. This intermediate product is then reacted with piperidine-1-carboxylic acid to produce the final product.

Scientific Research Applications

The potential therapeutic applications of N-(4-acetylphenyl)-3-(3-isopropoxybenzoyl)-1-piperidinecarboxamide are vast and varied. This compound has been shown to have anti-tumor activity in several types of cancer, including breast, lung, and prostate cancer. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease.